Cas no 1404437-63-3 (BG-Stk33-56)

• Product Name: BG-Stk33-56
• CAS No: 1404437-63-3
• MF: C₁₉H₁₂ClN₃O₂S
• MW: 381.835481643677
• CID: 6468686
• PubChem ID: 53377411
• Update Time: 2025-10-31

BG-Stk33-56 Chemical and Physical Properties

Names and Identifiers

• AKOS033565421
• BDBM50400663
• CHEMBL2204240
• Z1723806598
• BG-STK33-56
• SMR002533150
• DTXSID001134937
• EN300-26868533
• N-[5-chloro-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenyl]thiophene-2-carboxamide
• N-[5-chloro-2-(3-oxo-4H-quinoxalin-2-yl)phenyl]thiophene-2-carboxamide
• 1404437-63-3
• MLS003876596
• BRD-K09265391-001-01-0
• 2-Thiophenecarboxamide, N-[5-chloro-2-(3,4-dihydro-3-oxo-2-quinoxalinyl)phenyl]-
• BG-Stk33-56

• Inchi： 1S/C19H12ClN3O2S/c20-11-7-8-12(15(10-11)23-18(24)16-6-3-9-26-16)17-19(25)22-14-5-2-1-4-13(14)21-17/h1-10H,(H,22,25)(H,23,24)
• InChI Key： OQVDVROJIIHDBB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)NC(C1=CC=CS1)=O)C1C(NC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 381.0338755g/mol
• Monoisotopic Mass: 381.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 98.8Ų

Additional information on BG-Stk33-56

Introduction to Compound with CAS No. 1404437-63-3 and Product Name: BG-Stk33-56

The compound with the CAS number 1404437-63-3 and the product name BG-Stk33-56 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and its potential applications in various therapeutic areas. The molecular framework of this compound, characterized by its precise chemical composition, makes it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of structurally unique compounds in addressing complex biological pathways. The BG-Stk33-56 molecule, derived from extensive synthetic chemistry efforts, exhibits remarkable stability and bioavailability, which are critical factors for its efficacy in biological systems. Its molecular design incorporates elements that enhance interactions with specific target proteins, making it a valuable tool for researchers exploring novel therapeutic strategies.

In the realm of medicinal chemistry, the development of small molecules like BG-Stk33-56 has been instrumental in understanding disease mechanisms and identifying new treatment modalities. The compound’s ability to modulate key enzymatic pathways has been a focal point of interest in preclinical studies. Researchers have observed that BG-Stk33-56 can interact with enzymes involved in inflammation and cell signaling, suggesting its potential role in treating conditions such as autoimmune disorders and chronic inflammation.

One of the most intriguing aspects of BG-Stk33-56 is its mechanism of action. Unlike traditional therapeutics that often target a single pathway, this compound appears to exert its effects through multiple interconnected mechanisms. This multifaceted approach could lead to more comprehensive treatment outcomes and reduce the likelihood of resistance development. Preliminary data indicate that BG-Stk33-56 can inhibit the activity of several enzymes simultaneously, thereby disrupting pathological processes at multiple levels.

The synthesis of BG-Stk33-56 involves cutting-edge techniques in organic chemistry, including catalytic asymmetric synthesis and polymer-assisted reactions. These methods ensure high yield and purity, which are essential for pharmaceutical applications. The compound’s structural integrity is maintained through advanced purification protocols, ensuring that it remains stable under various conditions. This stability is crucial for both laboratory research and potential clinical translation.

Current research is expanding into exploring the pharmacokinetic properties of BG-Stk33-56. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are indicative of its potential for oral administration, which would significantly enhance patient compliance compared to injectable therapies. Additionally, the compound’s low toxicity profile suggests that it may be well-tolerated in clinical settings.

The therapeutic potential of BG-Stk33-56 extends beyond its anti-inflammatory properties. Emerging evidence suggests that it may also have neuroprotective effects, making it relevant for neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The compound’s ability to cross the blood-brain barrier has been a key focus of investigation, as this property is essential for treating central nervous system disorders effectively.

In conclusion, the compound with CAS number 1404437-63-3 and product name BG-Stk33-56 represents a significant breakthrough in chemical and biomedical research. Its unique molecular structure, multifaceted mechanism of action, and favorable pharmacokinetic properties position it as a promising candidate for future therapeutic applications. Continued research into this compound will likely uncover even more innovative uses, further solidifying its importance in the field.